Cas no 2171932-58-2 (4'-ethyl-octahydrospiro3,1-benzoxazine-2,1'-cyclohexane)

• Product Name: 4'-ethyl-octahydrospiro3,1-benzoxazine-2,1'-cyclohexane
• CAS No: 2171932-58-2
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6238624
• PubChem ID: 165841835
• Update Time: 2025-06-29

4'-ethyl-octahydrospiro3,1-benzoxazine-2,1'-cyclohexane Chemical and Physical Properties

Names and Identifiers

• 4'-ethyl-octahydrospiro3,1-benzoxazine-2,1'-cyclohexane
• EN300-1278611
• 4'-ethyl-octahydrospiro[3,1-benzoxazine-2,1'-cyclohexane]
• 2171932-58-2

• Inchi： 1S/C15H27NO/c1-2-12-7-9-15(10-8-12)16-14-6-4-3-5-13(14)11-17-15/h12-14,16H,2-11H2,1H3
• InChI Key： FXAUNCXQRLBINP-UHFFFAOYSA-N
• SMILES： O1CC2CCCCC2NC21CCC(CC)CC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 4'-ethyl-octahydrospiro3,1-benzoxazine-2,1'-cyclohexane

4'-Ethyl-Octahydrospiro[3,1-Benzoxazine-2,1'-Cyclohexane]: A Comprehensive Overview

4'-Ethyl-octahydrospiro[3,1-benzoxazine-2,1'-cyclohexane], commonly referred to by its CAS number 2171932-58-2, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The molecule combines a benzoxazine moiety with a cyclohexane ring, creating a structure that has garnered interest in various fields of chemistry and pharmacology.

The synthesis of 4'-ethyl-octahydrospiro[3,1-benzoxazine-2,1'-cyclohexane] involves a multi-step process that typically begins with the preparation of the benzoxazine core. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, leading to higher yields and better purity. The introduction of the ethyl group at the 4' position is achieved through precise alkylation or substitution reactions, ensuring the desired stereochemistry and regioselectivity.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Researchers have explored its biological activity in various assays, including anti-inflammatory and antioxidant tests. Preliminary studies suggest that 4'-ethyl-octahydrospiro[3,1-benzoxazine-2,1'-cyclohexane] exhibits moderate anti-inflammatory properties, making it a promising candidate for further investigation in the development of novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. Computational chemistry techniques have been employed to analyze its molecular orbitals and reactivity patterns. These studies reveal that the spirocyclic structure plays a crucial role in modulating the electronic characteristics of the molecule, which could be exploited in materials science for applications such as organic electronics.

The structural uniqueness of 4'-ethyl-octahydrospiro[3,1-benzoxazine-2,1'-cyclohexane] also makes it an interesting subject for mechanistic studies in organic chemistry. Recent research has focused on understanding the stereochemical outcomes of various transformations involving this compound. For instance, investigations into its participation in Diels-Alder reactions have provided valuable insights into the regioselectivity and transition state dynamics of such processes.

From an environmental standpoint, the degradation pathways of this compound have been studied under different conditions. Results indicate that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of simpler aromatic compounds. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its synthesis and application.

In conclusion, 4'-ethyl-octahydrospiro[3,1-benzoxazine-2,1'-cyclohexane] (CAS No: 2171932-58-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and promising biological activity make it a valuable addition to both academic research and industrial development. As ongoing studies continue to uncover new facets of this molecule's properties and potential uses, it is poised to play an increasingly significant role in the advancement of modern chemistry.